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Compound of Interest |
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CAS No.: 55510-04-8
Cat. No.: B187610
- 7

Executive Summary & Rationale

Dinitroglycoluril (DINGU, DNGU) is a high-explosive compound (

) characterized by a high crystal density (~1.94 g/cm3) and significant insensitivity to shock and
friction.[1][2][3] Unlike standard nitramines (RDX, HMX), DINGU possesses a unique hydrogen-
bonded crystal lattice that contributes to its thermal stability and resistance to exudation in cast-
cured systems.[1][2][3]

Why DINGU?

» Density Advantage: DINGU'’s density approaches that of HMX (1.91 g/cm3), offering high
detonation velocity (>7,500 m/s) without the extreme sensitivity.[2][3]

o Exudation Control: In TNT-based melts, DINGU acts as a structural modifier, significantly
reducing the exudation of liquid phases (eutectics) during thermal cycling.[1][2][3]

« Insensitivity: Formulations containing DINGU demonstrate superior resistance to bullet
impact and sympathetic detonation compared to standard Composition B (TNT/RDX).[1][2]

[3]

Material Characterization & Pre-Requisites
Chemical Specifications
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Density

Component Function Melting Point Role in Matrix
(Crystal)
High-velocity
energetic
. >230°C o
DINGU Solid Filler 1.94 g/cm3 oxidizer,;
(Decomp)

structural

stabilizer.[1][2][3]

Liquid phase for
TNT Melt Carrier 80.8°C 1.65 g/cm3 casting; fuel
source.[1][2][3]

Insensitive melt

base (requires

DNAN Alt. Carrier 94.0°C 1.34 g/cm3 ) ]
higher solids
loading).[1][2][3]
Booster
component

RDX (Class 1) Co-Filler 204°C 1.82 g/cm3 (optional for

ternary blends).

[1](21(3]

Particle Size Engineering

Critical Insight: DINGU exhibits a needle-like or plate-like crystal habit derived from its
synthesis (nitration of glycoluril).[1][2][3] Direct incorporation of crude DINGU into a melt results
in unmanageable viscosity (dilatancy).[1][2][3]

o Requirement: Micronization or recrystallization to a particle size of 1-10 um is essential for
pourability.[1][2][3]

e Protocol: Fluid energy milling (Jet Milling) is recommended over ball milling to minimize
impact stress during size reduction.[1][2][3]

Formulation Strategy: The Ternary System
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While DINGU can replace RDX entirely, a Ternary System (TNT/RDX/DINGU) often yields the
optimal balance of rheology and performance.[2][3] The DINGU stabilizes the RDX within the
TNT melt.[2][3]

Target Formulation (Reference Grade):
e TNT: 40% (wt)[1][2][3]

« RDX: 30% (wt)[1][2][3]

« DINGU: 30% (wt)[1][2][3]

Mechanism of Action: The following diagram illustrates the formulation logic and the role of
DINGU in the matrix.
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Vacuum Casting
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Final Cast Charge
(High Density/Low Exudation)
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Click to download full resolution via product page

Figure 1: Logical flow of the Ternary Formulation System.

Detailed Experimental Protocol
Phase 1: Preparation of the Melt Base[3]

o Equipment Setup: Use a jacketed stainless steel reactor with a high-torque anchor agitator.
[1][2][3] Ensure the vessel is grounded.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.benchchem.com/product/b187610?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Temperature Control: Set the jacket temperature to 85°C (for TNT) or 98°C (for DNAN).

o Note: Do not exceed 105°C. DINGU is stable, but thermal history should be minimized for
safety.[1][2][3]

Carrier Melting: Charge the TNT flak. Agitate slowly (50 RPM) until fully molten.

Degassing: Apply a vacuum (200 mbar) for 10 minutes to remove trapped air from the
molten carrier.

Phase 2: Incorporation of Solids (The "Wetting" Stage)

Causality: Rapid addition of high-surface-area DINGU will cause "seizing" of the mix.[1][2][3]

Incremental addition allows the carrier to wet the crystal surfaces.[1][2][3]

Agitation Increase: Increase stirrer speed to 150-200 RPM to create a vortex.

Surfactant Addition (Optional): Add 0.1% Lecithin or proprietary surfactant to reduce surface
tension and aid wetting.[1][2]

RDX Addition: Add the RDX portion first. Allow 10 minutes for mixing. RDX has partial
solubility in TNT, which slightly lowers the viscosity of the liquid phase.[2][3]

DINGU Addition: Add micronized DINGU in 5% increments.

o Observation Point: Monitor motor torque.[1][2] If torque spikes >20% above baseline,
pause addition and allow the mix to shear-thin.[1][2]

Final Mixing: Once all solids are added, mix at 85°C for 30 minutes under vacuum (50 mbar)
to remove surface-adsorbed volatiles.

Phase 3: Casting and Curing[3]

Mold Preparation: Preheat molds to 80°C. Cold molds cause thermal shock and base
cracking.[1][2]

Pouring: Break vacuum and pour the slurry into molds using a vibration table to assist flow
and bubble release.
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e Cooling Cycle (Annealing):

o Critical Step: DINGU formulations can be brittle.[1][2][3] A controlled cooling ramp is
required.[1][2][3]

o Ramp: Cool from 85°C to ambient at a rate of 5°C per hour.

o Riser: Use a heated riser to feed the casting as it shrinks (TNT shrinks ~13% upon
solidification).[1][2][3]

Process Validation & Safety Testing

Every batch must be validated against standard metrics to ensure the "Self-Validating"
requirement of this protocol.

Viscosity & Rheology

Measure using an Efflux Viscometer or Rotational Rheometer at 85°C.
e Target: < 40 Poise (pourable).

» Failure Mode: If viscosity is too high, the DINGU patrticle size distribution is likely too broad
(fines <1um causing thixotropy).[1][2][3]

Performance Metrics (Comparative)
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Standard Comp B

DINGU Ternary

Test Note
(60/40) (40/30/30)
Higher density =
Density (g/cms3) 1.68 -1.70 1.74-1.77 Higher Pressure (
)-[11121[3]
. . Comparable energy
Detonation Velocity ~7,900 m/s ~7,800 - 8,000 m/s

output.[1][2][3]

Sensitive (RDX

DINGU buffers the

Impact Sensitivity ] Reduced
driven) RDX crystals.[1][2][3]
DINGU lattice traps
Exudation (70°C) High Negligible the liquid phase.[1][2]
[3]
Workflow Diagram
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Figure 2: Step-by-step experimental workflow for DINGU melt-cast formulation.[1][2][3]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b187610?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

 Dinitroglycoluril Properties: Wikipedia contributors. (2023).[1][2][3] Dinitroglycoluril.[1][2]
[3][4] Wikipedia, The Free Encyclopedia.[1][2][3] Link

o Ternary Explosive Compositions: M. R. L. Donguy. (1979).[1][2][3] Ternary Explosive
Compositions. U.S. Patent 4,148,674.[1][2][3] Link

e Melt-Cast Technology: Ravi, P., et al. (2011).[1][2][3] Review on Melt Cast Explosives.
Propellants, Explosives, Pyrotechnics.[1][2][3][5][6][7][8] Link[1][2][3]

o DNAN Compatibility: Provatas, A. (2010).[1][2][3] DNAN - A Replacement for TNT in Melt-
Cast Formulations.[1][2][3][8][9] DSTO Defence Science and Technology Organisation.[1][2]
Link

o Chemical Safety Data: NOAA Office of Response and Restoration. DINITROGLYCOLURIL.
[1][2][3][4] CAMEO Chemicals.[1][2][3][4] Link[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dinitroglycoluril | C4H4N606 | CID 62101 - PubChem [pubchem.ncbi.nim.nih.gov]

2. Dinitroglycoluril - Wikipedia [en.wikipedia.org]

3. psemc.com [psemc.com]

4. DINITROGLYCOLURIL <OR> DINGU | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

5. dettx.com [dettx.com]

6. US4148674A - Ternary explosive compositions - Google Patents [patents.google.com]

7. orgchemres.org [orgchemres.org]

8. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b187610?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.benchchem.com/product/b187610?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://cameochemicals.noaa.gov/chemical/19490
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fen.wikipedia.org%2Fwiki%2FDinitroglycoluril
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS4148674A%2Fen
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://dettx.com/References/referencedocs/Review%20on%20Melt%20Cast%20Explosives.pdf
https://patents.google.com/patent/US4148674A/en
https://www.orgchemres.org/article_191718_55bec21b83d31a6506919b0eedd715bd.pdf
https://www.researchgate.net/publication/286895846_A_Comparison_of_the_Sensitivity_and_Performance_Characteristics_of_Melt-pour_Explosives_with_TNT_and_DNAN_Binder
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fprep.201000063
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.researchgate.net/publication/286895846_A_Comparison_of_the_Sensitivity_and_Performance_Characteristics_of_Melt-pour_Explosives_with_TNT_and_DNAN_Binder
https://imemg.org/wp-content/uploads/IMEMTS%202006_Provatas_paper3B.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.imemg.org%2Fwp-content%2Fuploads%2F2013%2F05%2F2010_IMEMTS_Provatas_Paper.pdf
https://www.benchchem.com/product/b187610?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://cameochemicals.noaa.gov/chemical/19490
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://cameochemicals.noaa.gov/chemical/19490
https://www.google.com/url?sa=E&q=https%3A%2F%2Fcameochemicals.noaa.gov%2Fchemical%2F19490
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://www.benchchem.com/product/b187610?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dinitroglycoluril
https://en.wikipedia.org/wiki/Dinitroglycoluril
https://psemc.com/resources/pyrotechnic-white-papers/properties-of-selected-high-explosives-rev/
https://cameochemicals.noaa.gov/chemical/19490
https://cameochemicals.noaa.gov/chemical/19490
https://dettx.com/References/referencedocs/Review%20on%20Melt%20Cast%20Explosives.pdf
https://patents.google.com/patent/US4148674A/en
https://www.orgchemres.org/article_191718_55bec21b83d31a6506919b0eedd715bd.pdf
https://www.researchgate.net/publication/286895846_A_Comparison_of_the_Sensitivity_and_Performance_Characteristics_of_Melt-pour_Explosives_with_TNT_and_DNAN_Binder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 9. imemg.org [imemg.org]

e To cite this document: BenchChem. [Application Note: Dinitroglycoluril (DINGU) in Melt-Cast
Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b187610#using-dinitroglycoluril-in-melt-cast-explosive-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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